N-(4-Chlorophenyl)-2-((2-cyanophenyl)sulfinyl)benzenecarboxamide
Description
N-(4-Chlorophenyl)-2-((2-cyanophenyl)sulfinyl)benzenecarboxamide, also known as CCNSB, is a chemical compound that has gained attention in scientific research due to its potential use in various fields.
Scientific Research Applications
Insecticidal Activities
One of the prominent applications of this compound is in the development of insecticides . Research has shown that derivatives of this compound have been designed and synthesized with the aim of targeting the insect ryanodine receptor (RyR), which is a promising target for novel insecticides . These compounds have demonstrated moderate to high insecticidal activities against pests like the diamondback moth (Plutella xylostella), with certain derivatives showing up to 84% larvicidal activity at low concentrations . This suggests that such compounds could be potential activators of insect RyR, offering a new avenue for pest control in agricultural settings.
Molecular Docking and Receptor Activation
The compound has been used in molecular docking studies to predict the binding mode between the synthesized derivatives and protein receptors . This is crucial for understanding how these compounds can activate the insect RyR and potentially lead to the development of more effective insecticides. The ability to predict interactions at the molecular level can significantly accelerate the drug design process and lead to more targeted and efficient insecticidal agents.
properties
IUPAC Name |
N-(4-chlorophenyl)-2-(2-cyanophenyl)sulfinylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13ClN2O2S/c21-15-9-11-16(12-10-15)23-20(24)17-6-2-4-8-19(17)26(25)18-7-3-1-5-14(18)13-22/h1-12H,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBCWGMVLNWXBFL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)S(=O)C2=CC=CC=C2C(=O)NC3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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